Cas no 2138333-95-4 (3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,3'-1lambda6thietane-1',1'-dione)

• Product Name: 3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,3'-1lambda6thietane-1',1'-dione
• CAS No: 2138333-95-4
• MF: C₈H₁₁N₃O₂S
• MW: 213.256839990616
• CID: 6244236
• PubChem ID: 165470409
• Update Time: 2025-07-26

3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,3'-1lambda6thietane-1',1'-dione Chemical and Physical Properties

Names and Identifiers

• 3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,3'-1lambda6thietane-1',1'-dione
• 2138333-95-4
• 3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,3'-[1lambda6]thietane]-1',1'-dione
• EN300-1075478

• Inchi： 1S/C8H11N3O2S/c12-14(13)3-8(4-14)7-6(1-2-11-8)9-5-10-7/h5,11H,1-4H2,(H,9,10)
• InChI Key： BGSIQJLXXKAPMA-UHFFFAOYSA-N
• SMILES： S1(CC2(C3=C(CCN2)NC=N3)C1)(=O)=O

Computed Properties

• Exact Mass: 213.05719778g/mol
• Monoisotopic Mass: 213.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 83.2Ų

Additional information on 3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,3'-1lambda6thietane-1',1'-dione

Exploring the Potential of 3,5,6,7-Tetrahydrospiroimidazo[4,5-c]pyridine-4,3'-1λ⁶-thietane-1',1'-dione (CAS No. 2138333-95-4) in Modern Research

The compound 3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,3'-1λ⁶-thietane-1',1'-dione (CAS No. 2138333-95-4) has garnered significant attention in the field of medicinal chemistry and drug discovery due to its unique spirocyclic structure and potential therapeutic applications. This heterocyclic molecule, characterized by its fused imidazo[4,5-c]pyridine and thietane-1,1-dione moieties, presents a promising scaffold for the development of novel bioactive agents. Researchers are particularly interested in its role as a kinase inhibitor or GPCR modulator, aligning with current trends in targeting signaling pathways for disease treatment.

In recent years, the demand for spirocyclic compounds like 2138333-95-4 has surged, driven by their enhanced three-dimensionality and improved binding selectivity compared to flat aromatic systems. This trend reflects the broader shift in drug design toward fragment-based drug discovery (FBDD) and proteolysis-targeting chimeras (PROTACs), where structural complexity is prized. The compound's thietane-1,1-dione group, a rare sulfur-containing motif, also opens doors to exploring sulfur-based bioisosteres, a hot topic in optimizing drug metabolism and pharmacokinetics (DMPK).

From a synthetic chemistry perspective, CAS 2138333-95-4 exemplifies the challenges and innovations in spiroannulation strategies. Its preparation likely involves key steps such as imidazo[4,5-c]pyridine formation followed by spirocyclization with a thietane precursor, processes that resonate with contemporary interests in atom-economical reactions and green chemistry. The compound's stability under physiological conditions makes it a viable candidate for further in vitro and in vivo studies, addressing the growing need for metabolically stable scaffolds in lead optimization.

The pharmacological potential of 3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,3'-1λ⁶-thietane-1',1'-dione extends to neurological and inflammatory disorders, areas where small molecule modulators are actively sought. Its structural features suggest possible interactions with adenosine receptors or phosphodiesterases (PDEs), targets frequently investigated for neuroprotection and cognitive enhancement. These applications align with popular search queries like "new targets for Alzheimer's disease" and "anti-inflammatory small molecules," highlighting its relevance to current research priorities.

Analytical characterization of 2138333-95-4 typically employs advanced techniques such as NMR spectroscopy (particularly ¹³C and ¹⁵N NMR for the spirocenter), high-resolution mass spectrometry (HRMS), and X-ray crystallography to confirm its intricate architecture. Such methodologies are frequently discussed in forums about structure elucidation of complex heterocycles, a testament to the compound's value as a case study in modern analytical chemistry.

In the context of intellectual property, derivatives of spiroimidazo[4,5-c]pyridine cores have appeared in recent patents covering central nervous system (CNS) drugs and metabolic disorder therapeutics. This positions CAS 2138333-95-4 as a strategic intermediate for pharmaceutical innovators navigating the competitive landscape of patent-busting strategies and new chemical entity (NCE) development—topics highly searched by R&D professionals.

Looking ahead, the exploration of 3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,3'-1λ⁶-thietane-1',1'-dione may benefit from emerging technologies like AI-assisted molecular docking and cryo-EM target visualization, addressing common researcher questions about "accelerating hit-to-lead processes." Its combination of rigidity (from the spirocycle) and polar surface area (from the dione) makes it an intriguing subject for studies on blood-brain barrier penetration—a recurring theme in neuropharmacology discussions.